2-({2-[(1,3-Benzodioxol-5-ylmethyl)amino]pteridin-4-yl}amino)ethanol

Specification

• Molecular Formula: C16H16N6O3
• Molecular Weight: 340.34 g/mol
• IUPAC Name: 2-[[2-(1,3-benzodioxol-5-ylmethylamino)pteridin-4-yl]amino]ethanol
• Standard InChI: InChI=1S/C16H16N6O3/c23-6-5-19-15-13-14(18-4-3-17-13)21-16(22-15)20-8-10-1-2-11-12(7-10)25-9-24-11/h1-4,7,23H,5-6,8-9H2,(H2,18,19,20,21,22)
• Standard InChI Key: JWBVFNYESDWRIC-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC3=NC4=NC=CN=C4C(=N3)NCCO

Introduction

2-({2-[(1,3-Benzodioxol-5-ylmethyl)amino]pteridin-4-yl}amino)ethanol is a complex organic compound featuring a pteridine core with a benzodioxole moiety. This compound is notable for its diverse functional groups and potential applications in medicinal chemistry, particularly in enzyme inhibition and receptor modulation.

Synthesis

The synthesis of 2-({2-[(1,3-Benzodioxol-5-ylmethyl)amino]pteridin-4-yl}amino)ethanol typically involves several steps:

• Preparation of Intermediates: The synthesis begins with the preparation of pteridine and benzodioxole intermediates.

• Reaction Conditions: The reaction of 1,3-benzodioxole with a pteridinyl amine is conducted under controlled conditions, often requiring an inert atmosphere to prevent oxidation or hydrolysis of sensitive intermediates.

• Purification Techniques: Final steps include purification using techniques such as crystallization or chromatography to isolate the compound in pure form.

Biological Activity and Potential Applications

This compound is part of the pteridine derivatives category, known for their biological activity. Its structural features suggest potential interactions with biological targets, such as enzymes or receptors, which could lead to therapeutic effects.

Potential Biological Activity	Description
Enzyme Inhibition	May modulate enzyme activities, affecting cellular processes.
Receptor Modulation	Could interact with specific receptors, influencing biological pathways.

Research and Development

The compound is sourced from specialized chemical suppliers like Sigma-Aldrich for research purposes. Its synthesis and characterization have been documented in scientific literature, highlighting its relevance in organic synthesis and biological studies.